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Introduction
Super-tdu is a synthetic peptide that acts as a potent and selective inhibitor of the YAP-TEAD

interaction, a critical nexus in the Hippo signaling pathway.[1] Dysregulation of the Hippo

pathway is implicated in the development and progression of various cancers, making it a

promising target for therapeutic intervention. Super-tdu functions by mimicking the action of

VGLL4, a natural antagonist of the transcriptional co-activator Yes-associated protein (YAP),

thereby preventing its association with the TEA domain (TEAD) transcription factors.[2] This

inhibition leads to the downregulation of YAP-TEAD target genes, such as CTGF, CYR61, and

CDX2, ultimately suppressing tumor growth.[1][3]

These application notes provide a comprehensive guide for the in vivo administration of Super-

tdu trifluoroacetate (TFA), the common salt form in which the peptide is synthesized and

purified. We will cover detailed experimental protocols, quantitative data from preclinical

studies, and the underlying signaling pathways.

Data Presentation
In Vivo Efficacy of Super-tdu in a Gastric Cancer Mouse
Model
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Animal Model Dosage
Administration
Route

Frequency Outcome

BALB/cA nu/nu

mice
50 µg/kg

Intravenous (tail

vein)
Daily

Markedly

decreased tumor

size and weight.

[3]

BALB/cA nu/nu

mice
500 µg/kg

Intravenous (tail

vein)
Daily

Dose-dependent

decrease in

tumor size and

weight, and YAP

target gene

expression.[3]

Pharmacokinetic Properties of Super-tdu in Mice
Dosage Cmax t1/2α Clearance (CL)

250 µg/kg 6.12 ng/mL 0.78 hours 7.41 mL/min/kg

500 µg/kg 13.3 ng/mL 0.82 hours 7.72 mL/min/kg

Data obtained from studies in BALB/cA nu/nu mice following intravenous injection.[3]

Signaling Pathways
Super-tdu Mechanism of Action: Inhibition of the YAP-
TEAD Interaction
Super-tdu acts as a competitive inhibitor of the YAP-TEAD protein-protein interaction. It mimics

the TDU domain of VGLL4, which naturally competes with YAP for binding to TEAD

transcription factors. By occupying the YAP-binding domain on TEAD, Super-tdu prevents the

recruitment of YAP and the subsequent transcription of pro-proliferative and anti-apoptotic

genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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